6-((2-chlorobenzyl)thio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as 2-thio-containing pyrimidines and their condensed analogs, has been discussed in the literature . The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions . Another study describes the synthesis of various N-cycloalkanes, morpholine, piperazines, pyridines, pyrazole, pyrimidine, benzimidazolo [1,5- a ]pyrimidine, 1,2,3,4-tetrazolo [1,5- a ]pyrimidine, azopyrazolo [1,5- a ]pyrimidine, and pyrimido [4′,5′:3,4]pyrazolo [1,5- a ]pyrimidine incorporating a (thio)pyrimidine moiety .Chemical Reactions Analysis
The reactivity of similar compounds has been discussed in the literature . The main sections include synthesis methods and the reactivities of the substituents linked to the ring carbon and nitrogen atoms .Scientific Research Applications
- Researchers have synthesized and evaluated thieno[2,3-d]pyrimidin-4(3H)-ones as potential antitubercular agents . Some of these compounds exhibit significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG . Notably, compounds 13b and 29e demonstrated very good antimycobacterial activity (with MIC values in the range of 6–8 μM). Thienopyrimidinones, as a class, hold promise for further development as antitubercular drugs.
- Compound N-(3-chloro-4-fluorophenyl)-2-((5-cyano-4-phenyl-6-(pyrimidin-2-ylthio)pyrimidin-2-yl)thio)acetamide (15n) has shown potent anti-tumor proliferation activity against various cancer cell lines, including PC-3 . Its IC50 value was measured at 1.86 ± 0.27 μM. This suggests that thieno[2,3-d]pyrimidin-4(3H)-one derivatives may have potential as anticancer agents.
Antitubercular Activity
Antitumor Properties
Mechanism of Action
Target of Action
Similar compounds have been reported to target enzymes such as the epidermal growth factor receptor (egfr) and acetyl-CoA carboxylase . These enzymes play crucial roles in cellular processes such as cell growth and metabolism.
Mode of Action
Similar compounds have been reported to inhibit their target enzymes, thereby affecting the cellular processes they regulate .
Biochemical Pathways
Inhibition of enzymes like egfr and acetyl-coa carboxylase can affect multiple pathways, including cell growth and lipid metabolism .
Result of Action
Similar compounds have demonstrated significant antimicrobial and antitumor activity .
Future Directions
The future directions of research on similar compounds have been discussed in the literature. For example, pyrazolo [3,4- d ]pyrimidine and pyrazolo [4,3- e ] [1,2,4]triazolo [1,5- c ]pyrimidine derivatives have been identified as novel CDK2 inhibitors, which are appealing targets for cancer treatment .
properties
IUPAC Name |
6-[(2-chlorophenyl)methylsulfanyl]-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN4OS/c19-15-9-5-4-6-12(15)11-25-18-21-16-14(17(24)22-18)10-20-23(16)13-7-2-1-3-8-13/h1-10H,11H2,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHNVWQCXSUERBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)SCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-((2-chlorobenzyl)thio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.